Cas no 1804487-64-6 (2-(Aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 2-(Aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1804487-64-6
• MF: C₈H₇BrF₂N₂O₂
• MW: 281.054188013077
• CID: 4865776
• Update Time: 2025-10-24

2-(Aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C8H7BrF2N2O2/c9-3-1-4(8(14)15)13-5(2-12)6(3)7(10)11/h1,7H,2,12H2,(H,14,15)
• InChI Key： DOBCIJDLTFHJMO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)N=C(CN)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: -1.4
• Topological Polar Surface Area: 76.2

Additional information on 2-(Aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-6-carboxylic acid

Introduction to 2-(Aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1804487-64-6)

2-(Aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-6-carboxylic acid, identified by the CAS number 1804487-64-6, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine class, characterized by a six-membered aromatic ring containing a nitrogen atom. The presence of multiple functional groups, including an amino methyl group, a bromo substituent, and a difluoromethyl group, makes it a versatile intermediate with potential applications in the synthesis of bioactive molecules.

The aminomethyl group at the 2-position of the pyridine ring introduces a nucleophilic center, which can be readily functionalized through various chemical reactions such as condensation, alkylation, or coupling reactions. This feature is particularly valuable in drug discovery, where the introduction of amine functionalities is common for the development of peptidomimetics, enzyme inhibitors, and other therapeutic agents. Additionally, the bromo substituent at the 4-position provides a reactive handle for further modifications via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures.

The difluoromethyl group at the 3-position is another critical feature that enhances the compound's utility in medicinal chemistry. Difluoromethyl groups are well-known for their ability to improve metabolic stability, lipophilicity, and binding affinity in drug candidates. They can also modulate electronic properties and influence pharmacokinetic profiles, making them a preferred moiety in many successful pharmaceuticals. The combination of these three distinct functional groups in 2-(Aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-6-carboxylic acid creates a unique scaffold that is well-suited for exploring novel pharmacological targets.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various biological processes and are often implicated in diseases such as cancer and inflammation. The pyridine core is a privileged scaffold in PPI inhibition due to its ability to mimic key interactions within protein binding pockets. The specific arrangement of substituents in 2-(Aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-6-carboxylic acid may facilitate the design of potent PPI modulators by providing optimal steric and electronic properties for binding to target proteins.

Furthermore, the carboxylic acid group at the 6-position offers another site for chemical modification. This functionality can be used to form amides, esters, or other derivatives, expanding the compound's synthetic versatility. For instance, coupling with appropriate amino acids or peptides could yield novel peptidomimetics with enhanced bioavailability and reduced immunogenicity. Such derivatives are particularly relevant in the development of targeted therapies for neurological disorders and autoimmune diseases.

Recent advancements in computational chemistry and machine learning have enabled more efficient screening of candidate compounds for biological activity. The structural features of 2-(Aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-6-carboxylic acid, including its aromaticity, hydrogen bonding potential, and electronic distribution, make it an attractive candidate for virtual screening against large databases of protein targets. High-throughput virtual screening combined with experimental validation has been successfully employed to identify lead compounds for further optimization.

The synthesis of 2-(Aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-6-carboxylic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies may include halogenation reactions to introduce the bromo substituent, protection-deprotection strategies to handle the amino group effectively, and fluorination techniques to incorporate the difluoromethyl moiety. Advances in synthetic methodologies have made it possible to achieve these transformations with greater efficiency and selectivity, reducing unwanted side reactions and improving overall process scalability.

In conclusion,2-(Aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1804487-64-6) represents a promising building block for pharmaceutical research due to its unique structural features and synthetic flexibility. Its potential applications in drug discovery span across various therapeutic areas, including oncology, immunology, and neurology. As research continues to uncover new biological targets and develop innovative synthetic techniques,2-(Aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-6-carboxylic acid is likely to remain a valuable asset in the quest for novel therapeutics.